Cas no 6704-17-2 (1-Cyclobutylpropan-1-one)

• Product Name: 1-Cyclobutylpropan-1-one
• CAS No: 6704-17-2
• MF: C₇H₁₂O
• MW: 112.169582366943
• MDL: MFCD19300692
• CID: 2700454
• PubChem ID: 20818646
• Update Time: 2025-11-01

1-Cyclobutylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-cyclobutylpropan-1-one
• Ethylcyclobutyl ketone
• 1-Cyclobutyl-1-propanone
• Z2235790918
• 1-Cyclobutylpropan-1-one

• MDL： MFCD19300692
• Inchi： 1S/C7H12O/c1-2-7(8)6-4-3-5-6/h6H,2-5H2,1H3
• InChI Key： DOSUYAMSMLGMPU-UHFFFAOYSA-N
• SMILES： O=C(CC)C1CCC1

Computed Properties

• Exact Mass: 112.088815002 g/mol
• Monoisotopic Mass: 112.088815002 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 92.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 17.1
• Molecular Weight: 112.17

Additional information on 1-Cyclobutylpropan-1-one

Chemical Profile of 1-Cyclobutylpropan-1-one (CAS No: 6704-17-2)

1-Cyclobutylpropan-1-one, identified by its Chemical Abstracts Service (CAS) number 6704-17-2, is a significant organic compound that has garnered attention in the field of pharmaceutical and chemical research. This compound belongs to the class of cycloalkyl ketones, characterized by a cyclobutyl group attached to a propanone backbone. The unique structural configuration of 1-cyclobutylpropan-1-one makes it a valuable intermediate in synthetic chemistry, particularly in the development of novel therapeutic agents and fine chemicals.

The molecular structure of 1-cyclobutylpropan-1-one consists of a cyclobutane ring fused with a ketone functional group at the first carbon atom of the propanone chain. This arrangement imparts distinct electronic and steric properties to the molecule, which are leveraged in various chemical transformations. The cyclobutyl moiety introduces rigidity to the molecular framework, influencing both its reactivity and its interactions with biological targets. Such structural features have made 1-cyclobutylpropan-1-one a subject of interest for medicinal chemists exploring structure-activity relationships (SAR) in drug design.

In recent years, 1-cyclobutylpropan-1-one has been explored as a key intermediate in the synthesis of biologically active compounds. Its incorporation into larger molecular frameworks allows for the creation of complex scaffolds with potential pharmacological properties. For instance, derivatives of 1-cyclobutylpropan-1-one have been investigated for their antimicrobial and anti-inflammatory effects. The cycloalkyl ketone core serves as a versatile platform for further functionalization, enabling the attachment of pharmacophores that modulate specific biological pathways.

One notable application of 1-cyclobutylpropan-1-one is in the synthesis of protease inhibitors, which are critical in treating various inflammatory and infectious diseases. The rigid cyclobutyl ring can mimic natural substrates or transition states, enhancing binding affinity to target enzymes. Researchers have utilized 1-cyclobutylpropan-1-one to develop novel inhibitors targeting cysteine proteases, which play crucial roles in viral replication and cancer progression. These studies highlight the compound's potential as a building block in antiviral and anticancer drug discovery.

The chemical reactivity of 1-cyclobutylpropan-1-one is another area of active investigation. The ketone group undergoes various transformations, including nucleophilic addition, oxidation, and condensation reactions, making it a versatile precursor for synthesizing more complex molecules. Additionally, the cyclobutyl ring can participate in ring-opening reactions under specific conditions, allowing for further diversification of the molecular structure. These chemical properties have made 1-cyclobutylpropan-1-one a valuable asset in synthetic organic chemistry.

Recent advancements in computational chemistry have further enhanced the utility of 1-cyclobutylpropan-1-one in drug design. Molecular modeling studies have demonstrated its potential as a ligand for various protein targets, providing insights into its binding mode and interaction preferences. These computational approaches complement experimental efforts, enabling rapid screening and optimization of derivatives with improved pharmacokinetic profiles. The integration of experimental and computational techniques has accelerated the development pipeline for 1-cyclobutylpropan-1-one based therapeutics.

The industrial significance of 1-cyclobutylpropan-1-one extends beyond pharmaceutical applications. It serves as a precursor in the synthesis of specialty chemicals used in agrochemicals, fragrances, and polymers. The unique structural features of this compound contribute to the development of high-performance materials with tailored properties. For instance, polymers incorporating cycloalkyl ketone units exhibit enhanced thermal stability and mechanical strength, making them suitable for advanced applications.

In conclusion, 1-Cyclobutylpropan-1-one (CAS No: 6704-17-2) is a multifaceted compound with broad utility in pharmaceutical research and industrial chemistry. Its structural features enable diverse chemical transformations and biological interactions, making it a valuable intermediate in drug discovery and material science. As research continues to uncover new applications for this compound, its importance is expected to grow further, driving innovation across multiple scientific disciplines.